Cas no 62689-96-7 (Palmitic Acid (2,2-D2, 98%))

• Product Name: Palmitic Acid (2,2-D2, 98%)
• CAS No: 62689-96-7
• MF: C₁₆H₃₂O₂
• MW: 258.436408996582
• CID: 502717
• PubChem ID: 24872339
• Update Time: 2025-05-22

Palmitic Acid (2,2-D2, 98%) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic-2,2-d2acid (9CI)
• Palmitic acid-2,2-d2
• Palmitic Acid-d2
• [2,2-2H2]hexadecanoic acid
• 2,2-d2 palmitic acid
• 2,2-d2-hexadecanoic acid
• 2,2-D2-Palmiticacid
• 2,2-dideuterio-hexadecanoic acid
• 2,2-dideuterio-palmitic acid
• 2,2-dideuterohexadecanoic acid
• 489662_ALDRICH
• a-Dideuterohexadecanoicacid
• AG-G-30661
• CTK8G2251
• Hexadecanoic-2,2-d2 acid
• Palmitic acid-2,2-2H2
• Hexadecanoic-2,2-d2acid(9ci)
• SCHEMBL1332271
• MS-23647
• Palmitic acid-2,2-d2, 98 atom % D
• 2,2-dideuteriohexadecanoic acid
• 62689-96-7
• CS-0203917
• Palmitic acid-2,2-d2, S & P tested, 98 atom % D
• palmitic-d2
• DTXSID50493908
• HY-N0830S4
• (2,2-?H?)hexadecanoic acid
• (2,2-~2~H_2_)Hexadecanoic acid
• D99440
• DA-56564
• Palmitic Acid (2,2-D2, 98%)

• MDL： MFCD00053337
• Inchi： 1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/i15D2
• InChI Key： IPCSVZSSVZVIGE-DOBBINOXSA-N
• SMILES： OC(C([2H])([2H])CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 258.252783751g/mol
• Monoisotopic Mass: 258.252783751g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: solid
• Density: 0.859 g/mL at 25 °C
• Melting Point: 61-64 °C
• Boiling Point: 271.5 °C100 mm Hg(lit.)
• Solubility: Not available

Palmitic Acid (2,2-D2, 98%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Palmitic Acid (2,2-D2, 98%)

Palmitic Acid (2,2-D₂, 98%) - A Comprehensive Overview

Palmitic acid, also known as hexadecanoic acid, is a saturated fatty acid that plays a significant role in various biological and industrial applications. With the CAS number 62689-96-7, this compound is widely recognized for its versatility and importance in lipid metabolism. The specific isotope variant, Palmitic Acid (2,2-D₂), has gained attention in recent years due to its unique properties and applications in advanced scientific research.

The structural formula of Palmitic Acid (C₁₆H₃₂O₂) consists of a straight-chain alkyl group with a carboxylic acid functional group at one end. This structure makes it highly stable and soluble in organic solvents. The deuterated form, Palmitic Acid (2,2-D₂), replaces two hydrogen atoms at the second carbon position with deuterium atoms (D), which enhances its stability and makes it an ideal compound for isotopic labeling in metabolic studies. This modification is particularly useful in tracing lipid dynamics within biological systems.

Recent studies have highlighted the importance of Palmitic Acid (2,2-D₂) in understanding lipid metabolism and its implications in human health. For instance, researchers have utilized this compound to investigate the role of saturated fatty acids in obesity and cardiovascular diseases. By incorporating Palmitic Acid (2,2-D₂) into experimental models, scientists can precisely track lipid uptake, storage, and utilization pathways. These findings have contributed significantly to the development of targeted therapies for metabolic disorders.

In addition to its role in basic research, Palmitic Acid (98% purity) is also employed in the food industry as a flavoring agent and emulsifier. Its high purity ensures consistent performance in various applications, making it a preferred choice for manufacturers. Furthermore, the compound's compatibility with other ingredients enhances its utility in the formulation of processed foods and dietary supplements.

The production of Palmitic Acid (CAS No: 62689-96-7) involves several methods, including extraction from natural sources such as palm oil and chemical synthesis. The synthesis process often employs Fischer esterification or hydrolysis of triglycerides to isolate pure Palmitic Acid. The deuterated variant is synthesized through controlled hydrogen-deuterium exchange reactions under specific conditions to achieve high isotopic enrichment.

From an environmental perspective, Palmitic Acid is biodegradable and poses minimal risk to ecosystems when used responsibly. Its widespread availability and cost-effectiveness make it an attractive option for both academic research and industrial applications. However, proper handling and storage are essential to maintain its quality and prevent contamination.

In conclusion, Palmitic Acid (CAS No: 62689-96-7) stands as a critical compound with diverse applications across multiple disciplines. The development of its deuterated form has further expanded its utility in cutting-edge research areas such as metabolomics and lipid signaling. As scientific advancements continue to unfold, Palmitic Acid (2,2-D₂) will undoubtedly remain a cornerstone in both fundamental studies and practical innovations.